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Cat. No.: B7769569 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1-(Aminomethyl)cyclohexanol

Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the essential safety and handling

precautions for 1-(Aminomethyl)cyclohexanol, a valuable bifunctional building block in

pharmaceutical and chemical research. Designed for researchers, scientists, and drug

development professionals, this document synthesizes critical data from safety data sheets and

established laboratory safety protocols. The guide emphasizes a risk-based approach, detailing

hazard identification, the hierarchy of controls, specific handling procedures, emergency

protocols, and disposal considerations to ensure the safe and effective use of this compound in

a laboratory setting.

Introduction and Compound Profile
1-(Aminomethyl)cyclohexanol is a cyclic amino alcohol. Its structure, featuring a primary

amine and a tertiary alcohol on a cyclohexane scaffold, makes it a versatile intermediate for

synthesizing more complex molecules, including pharmaceutical candidates and novel ligands.

The presence of both a nucleophilic amine and a hydroxyl group on a rigid cyclic backbone

offers unique stereochemical and functional properties. However, these same functional groups

necessitate a thorough understanding of the compound's potential hazards and the
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implementation of rigorous safety protocols. This guide serves as a foundational resource for

mitigating risks associated with its handling, storage, and use.

Hazard Identification and Toxicology
While comprehensive toxicological data for 1-(Aminomethyl)cyclohexanol is not widely

available, information from safety data sheets (SDS) for closely related isomers, such as cis-3-

(Aminomethyl)cyclohexanol, provides essential guidance on its potential hazards.[1] The

primary risks are associated with its irritant properties.

Based on available data for structural analogs, the compound is classified under the Globally

Harmonized System (GHS) as follows:

Hazard
Class

Category GHS Code
Hazard
Statement

Signal
Word

Pictogram

Skin

Corrosion /

Irritation

2 H315
Causes skin

irritation.[1]
Warning GHS07

Serious Eye

Damage /

Eye Irritation

2A H319

Causes

serious eye

irritation.[1]

Warning GHS07

Specific

Target Organ

Toxicity

(Single

Exposure)

3 H335

May cause

respiratory

irritation.[1]

Warning GHS07

Toxicological Summary:

Routes of Exposure: The primary routes of occupational exposure are inhalation of dust or

aerosols, skin contact, and eye contact.[1] Ingestion is also a potential route of exposure.[2]

Acute Effects: Direct contact with the skin is likely to cause irritation, characterized by itching,

redness, and scaling.[1] In some cases, blistering may occur.[1] Eye contact can result in
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serious irritation, including redness, watering, and pain.[1] Inhalation of the dust or

aerosolized material may lead to irritation of the respiratory tract.[1]

Chronic Effects: Data on long-term exposure is not currently available. It is not classified as a

carcinogen by IARC or NTP.[1]

Rationale for Caution: The presence of a primary amine group can impart basicity and

potential for corrosivity or irritation. As with many low-molecular-weight amines and alcohols,

volatility and the potential for aerosolization during handling (e.g., weighing, dissolution) are

key factors in exposure risk.

Physicochemical Properties
Understanding the physical and chemical properties of 1-(Aminomethyl)cyclohexanol is
fundamental to its safe handling.

Property Value Reference

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.2 g/mol [1]

Physical State
Solid (Data for related

hydrochloride salt)
[2]

Appearance
Off-white solid (Data for

hydrochloride salt)
[2]

Solubility Not available [1]

Boiling Point Not available [1]

Melting Point
217 - 219 °C (Data for

hydrochloride salt)
[2]

Flash Point Not available [1]

Risk Assessment and the Hierarchy of Controls
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A proactive approach to safety involves implementing a "Hierarchy of Controls," a system that

prioritizes risk mitigation strategies from most to least effective. This framework is crucial for

managing the risks associated with 1-(Aminomethyl)cyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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